Cas no 1326827-49-9 (ethyl 4-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate)

• Product Name: ethyl 4-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate
• CAS No: 1326827-49-9
• MF: C₁₇H₂₀FN₅O₃
• MW: 361.370806694031
• CID: 5323300
• Update Time: 2025-10-21

ethyl 4-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazine-1-carboxylate
• STL127504
• ethyl 4-[1-(4-fluoro-3-methylphenyl)triazole-4-carbonyl]piperazine-1-carboxylate
• ethyl 4-(1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperazine-1-carboxylate
• ethyl 4-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate

• Inchi： 1S/C17H20FN5O3/c1-3-26-17(25)22-8-6-21(7-9-22)16(24)15-11-23(20-19-15)13-4-5-14(18)12(2)10-13/h4-5,10-11H,3,6-9H2,1-2H3
• InChI Key： KYHWSLZCLJIHOK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)N1C=C(C(N2CCN(C(=O)OCC)CC2)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 515
• XLogP3: 1.6
• Topological Polar Surface Area: 80.6

Additional information on ethyl 4-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate

Comprehensive Overview of Ethyl 4-[1-(4-Fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate (CAS No. 1326827-49-9)

Ethyl 4-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate (CAS No. 1326827-49-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of triazole derivatives, which are widely recognized for their biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of both a piperazine and a triazole moiety in its structure makes it a promising candidate for drug discovery and development.

The compound's molecular formula and intricate architecture have made it a subject of interest in medicinal chemistry and drug design. Researchers are particularly intrigued by its potential to interact with biological targets, such as enzymes and receptors, due to its fluorine-substituted aromatic ring and carboxylate ester functionality. These features are often associated with enhanced bioavailability and metabolic stability, which are critical factors in the development of new therapeutics. Recent studies have explored its role in kinase inhibition and GPCR modulation, aligning with current trends in precision medicine and targeted therapy.

In the context of agrochemical innovation, ethyl 4-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate has been investigated for its potential as a pesticide intermediate. The fluoro and methyl substituents on the phenyl ring contribute to its lipophilicity, which can influence its penetration into pest membranes. This aligns with the growing demand for environmentally friendly pest control solutions that minimize resistance development. Industry experts are also exploring its utility in crop protection formulations, where its stability under varying environmental conditions is a key advantage.

The synthesis of this compound typically involves click chemistry methodologies, particularly the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is renowned for its efficiency and selectivity. This approach has become a cornerstone in modern heterocyclic chemistry, enabling the rapid assembly of complex molecules like 1326827-49-9. The compound's purity and yield are often optimized using advanced chromatographic techniques, reflecting the increasing emphasis on green chemistry and sustainable manufacturing practices.

From a commercial perspective, CAS No. 1326827-49-9 is available through specialized chemical suppliers catering to the pharmaceutical and agrochemical sectors. Its pricing and availability are influenced by factors such as scale of production, regulatory compliance, and regional demand. As the global focus on drug repurposing and combination therapies intensifies, this compound may find new applications beyond its current scope. Additionally, its role in high-throughput screening libraries underscores its value in early-stage drug discovery.

Safety and handling protocols for ethyl 4-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate adhere to standard laboratory practices, with particular attention to its solubility profile and stability under storage conditions. Researchers are advised to consult material safety data sheets (MSDS) for specific guidance, especially when working with organic solvents during its formulation. The compound's environmental impact is also a consideration, with biodegradability studies becoming increasingly relevant in regulatory submissions.

In summary, 1326827-49-9 represents a versatile chemical entity with broad potential across multiple industries. Its structural complexity and functional diversity make it a valuable tool for scientists exploring structure-activity relationships (SAR) and molecular docking studies. As research continues to uncover new applications, this compound is poised to remain a focal point in the evolving landscape of bioactive molecules and specialty chemicals.